Cas no 2228818-76-4 (2-chloro-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole)

• Product Name: 2-chloro-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole
• CAS No: 2228818-76-4
• MF: C₈H₈ClNS
• MW: 185.673819541931
• CID: 5911229
• PubChem ID: 165634482
• Update Time: 2025-10-31

2-chloro-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole
• EN300-1994482
• 2228818-76-4

• Inchi： 1S/C8H8ClNS/c1-4-8(2,3)6-5-10-7(9)11-6/h1,5H,2-3H3
• InChI Key： YXARFLMRZUOGSE-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C#C)(C)C)S1

Computed Properties

• Exact Mass: 185.0065981g/mol
• Monoisotopic Mass: 185.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-chloro-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole

Introduction to 2-Chloro-5-(2-Methylbut-3-yn-2-yl)-1,3-Thiazole (CAS No. 2228818-76-4)

2-Chloro-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole, a compound with the CAS number 2228818-76-4, is a member of the thiazole family of heterocyclic compounds. Thiazoles are known for their diverse biological activities and have found applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This introduction aims to provide a comprehensive overview of the compound, its synthesis, properties, and potential applications, drawing on the latest research findings.

The chemical structure of 2-chloro-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole features a thiazole ring with a chlorine substituent at the 2-position and a 2-methylbut-3-yn-2-yl group at the 5-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The thiazole ring is characterized by its high stability and aromaticity, which contribute to its reactivity in various chemical transformations.

Recent studies have highlighted the importance of thiazoles in medicinal chemistry. For instance, thiazoles have been shown to exhibit potent antimicrobial, antifungal, and anticancer activities. The chlorine substituent in 2-chloro-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole can enhance its lipophilicity and improve its ability to cross cell membranes, making it a promising candidate for drug development. The 2-methylbut-3-yn-2-yl group adds steric bulk and can influence the compound's binding affinity to specific biological targets.

The synthesis of 2-chloro-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole typically involves multi-step processes that require precise control over reaction conditions. One common approach is the condensation of 5-chlorothiophenol with 4-chloroacetyl chloride followed by cyclization in the presence of an appropriate base. The resulting intermediate can then be alkylated with 1-bromo-2-methylbutane to introduce the 2-methylbut-3-yn-2-yl group. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of physical properties, 2-chloro-5-(2-methylbut-3-yinl)-1,3-thiazole is a solid at room temperature with a melting point ranging from 70°C to 75°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dichloromethane. These solubility characteristics are crucial for its use in various applications, including formulation development for pharmaceuticals and agrochemicals.

The biological activity of 2-chloro-5-(2-methylbut-yinl)-1,3-thiazole has been extensively studied in recent years. In vitro assays have demonstrated its potent inhibitory effects on several bacterial strains, including both Gram-positive and Gram-negative species. Additionally, it has shown promising antifungal activity against common fungal pathogens such as Candida albicans and Aspergillus fumigatus. These findings suggest that the compound could be developed into novel antimicrobial agents to address the growing problem of antibiotic resistance.

Beyond its antimicrobial properties, 2-chloro-yinl)-1,3-thiazole has also been investigated for its potential anticancer activity. Preliminary studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. Further research is needed to fully elucidate its mechanism of action and evaluate its therapeutic potential in preclinical models.

In addition to its direct biological activities, thiazole-based compounds like chloro-yinl)-1,3-thiazole can serve as valuable building blocks for the synthesis of more complex molecules with enhanced pharmacological properties. For example, they can be used as intermediates in the preparation of peptidomimetics and other bioactive compounds that mimic natural peptides or proteins. This versatility makes them attractive candidates for drug discovery programs targeting a wide range of diseases.

The environmental impact of chemicals is an important consideration in their development and use. Studies on the biodegradability and ecotoxicity of thiazoles have shown that they generally exhibit low toxicity to aquatic organisms and can be biodegraded under aerobic conditions. However, it is essential to conduct thorough environmental risk assessments to ensure their safe use in industrial and agricultural applications.

In conclusion, chloro-yinl)-1,3-thiazole (CAS No. 228818) is a versatile compound with a wide range of potential applications in medicinal chemistry and beyond. Its unique chemical structure confers valuable properties that make it an attractive candidate for further research and development. Ongoing studies are expected to uncover new insights into its biological activities and lead to innovative applications in various fields.